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Compound of Interest

Compound Name: Quizartinib Dihydrochloride

Cat. No.: B1684608 Get Quote

Application Notes and Protocols for Quizartinib
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of

quizartinib dihydrochloride, a potent and selective FMS-like tyrosine kinase-3 (FLT3)

inhibitor. Adherence to these guidelines is crucial for ensuring the stability, and activity of the

compound for reliable experimental outcomes.

Product Information
Property Value

Chemical Name

N-(5-(tert-butyl)isoxazol-3-yl)-N'-(4-(7-(2-

morpholinoethoxy)imidazo[2,1-b]benzothiazol-2-

yl)phenyl)urea dihydrochloride

Synonyms AC220 dihydrochloride

Molecular Formula C₂₉H₃₂N₆O₄S · 2HCl

Molecular Weight 633.59 g/mol

Physical Appearance Crystalline solid
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Solubility Data
Quizartinib dihydrochloride exhibits solubility in various organic solvents. It is sparingly

soluble in aqueous buffers. For maximum solubility in aqueous solutions, it is recommended to

first dissolve the compound in an organic solvent like DMSO or DMF and then dilute it with the

aqueous buffer of choice.

Solvent Solubility Reference

DMSO ≥ 33.33 mg/mL (≥ 52.60 mM) [1]

42 mg/mL (74.91 mM) [2]

56.07 mg/mL (100 mM)

100 mg/mL (178.35 mM) [3]

DMF ~50 mg/mL [4]

Ethanol
< 1 mg/mL (insoluble or slightly

soluble)
[2]

~0.25 mg/mL [4]

Water Not soluble [5]

1:3 DMF:PBS (pH 7.2) ~0.25 mg/mL [4]

Note: The solubility of quizartinib dihydrochloride in DMSO can be affected by the presence

of moisture. It is recommended to use fresh, anhydrous DMSO.[3] Sonication may be required

to fully dissolve the compound.[2] For some preparations in DMSO, adjusting the pH to 12 with

1 M NaOH may be necessary to achieve higher concentrations.[1]

Storage and Stability
Proper storage of quizartinib dihydrochloride is essential to maintain its integrity and activity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1684608?utm_src=pdf-body
https://www.medchemexpress.com/quizartinib-dihydrochloride.html
https://www.targetmol.com/compound/quizartinib
https://www.selleckchem.com/products/AC-220.html
https://cdn.caymanchem.com/cdn/insert/17986.pdf
https://www.targetmol.com/compound/quizartinib
https://cdn.caymanchem.com/cdn/insert/17986.pdf
https://www.smolecule.com/products/s548045
https://cdn.caymanchem.com/cdn/insert/17986.pdf
https://www.benchchem.com/product/b1684608?utm_src=pdf-body
https://www.selleckchem.com/products/AC-220.html
https://www.targetmol.com/compound/quizartinib
https://www.medchemexpress.com/quizartinib-dihydrochloride.html
https://www.benchchem.com/product/b1684608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Stability Special Conditions

Solid (Powder) -20°C ≥ 3 years
Store in a dry, dark

place.[5]

Room Temperature Stable

Store in a light-

resistant tight

container.[6][7]

In Solvent (-80°C) -80°C ≥ 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

In Solvent (-20°C) -20°C 1-6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Solution 2-8°C ≤ 1 day
Not recommended for

long-term storage.[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of quizartinib
dihydrochloride in DMSO, a common starting point for in vitro experiments.

Materials:

Quizartinib dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)
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Calibrated pipettes

Procedure:

Calculate the required mass:

Molecular Weight (MW) of Quizartinib Dihydrochloride = 633.59 g/mol

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 633.59 g/mol = 0.0063359 g

Mass (mg) = 6.34 mg

Weigh the compound: Carefully weigh out 6.34 mg of quizartinib dihydrochloride powder

and transfer it to a sterile conical tube.

Add solvent: Add 1 mL of anhydrous DMSO to the tube.

Dissolve the compound:

Cap the tube tightly and vortex thoroughly for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

polypropylene tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term

storage (up to 6 months).[8] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell-Based Assays
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This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for treating cells in culture.

Materials:

10 mM Quizartinib dihydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Procedure:

Determine the final desired concentration: For example, if the final desired concentration in

the cell culture well is 10 nM.

Perform serial dilutions: It is recommended to perform serial dilutions to achieve low

nanomolar concentrations accurately.

Intermediate Dilution: Dilute the 10 mM stock solution in cell culture medium. For example,

to make a 10 µM intermediate solution, add 1 µL of the 10 mM stock to 999 µL of cell

culture medium (1:1000 dilution).

Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture

wells to achieve the final concentration. For example, to achieve a 10 nM final

concentration in a 1 mL well volume, add 1 µL of the 10 µM intermediate solution.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the cell culture

medium is consistent across all treatments, including the vehicle control, and is at a level

that does not affect cell viability (typically ≤ 0.1%).

Signaling Pathway and Experimental Workflow
Quizartinib is a potent inhibitor of the FLT3 receptor tyrosine kinase. Its mechanism of action

involves blocking the autophosphorylation of FLT3, thereby inhibiting downstream signaling

pathways crucial for cell proliferation and survival, particularly in acute myeloid leukemia (AML)

with FLT3-ITD mutations.
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Caption: Quizartinib inhibits FLT3 signaling.

The following diagram illustrates a general workflow for dissolving and storing quizartinib
dihydrochloride for experimental use.
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Caption: Workflow for Quizartinib Preparation.

Safety Precautions
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Quizartinib dihydrochloride is a hazardous substance and should be handled with care.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling the compound.[9]

Handling: Avoid inhalation of dust and contact with skin and eyes.[9] Handle in a well-

ventilated area.

Disposal: Dispose of waste in accordance with local, regional, and national regulations.[7]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the

manufacturer.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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